N-(5-hydroxy-3-(thiophen-2-yl)pentyl)furan-3-carboxamide
Description
N-(5-hydroxy-3-(thiophen-2-yl)pentyl)furan-3-carboxamide, also known as AM404, is a synthetic derivative of arachidonic acid. It is a potent inhibitor of the endocannabinoid transporter, which is responsible for the reuptake of the endocannabinoid anandamide. AM404 has been found to have various effects on the body, including anti-inflammatory and analgesic properties.
Scientific Research Applications
Biologically Active Compounds
Thiophene-based analogs, such as the compound , have attracted a growing number of scientists as potential classes of biologically active compounds . They play a vital role for medicinal chemists to improve advanced compounds with a variety of biological effects .
Medicinal Chemistry
These compounds have made an indispensable anchor for medicinal chemists to produce combinatorial libraries and carry out exhaustive efforts in the search of lead molecules . They possess a wide range of therapeutic properties with diverse applications in medicinal chemistry .
Industrial Chemistry and Material Science
Thiophene derivatives are utilized in industrial chemistry and material science as corrosion inhibitors . Thiophene-mediated molecules have a prominent role in the advancement of organic semiconductors .
Organic Field-Effect Transistors (OFETs)
Thiophene-based compounds are used in the fabrication of organic field-effect transistors (OFETs) . This application is crucial in the development of modern electronic devices.
Organic Light-Emitting Diodes (OLEDs)
Compounds with the thiophene ring system are used in the fabrication of organic light-emitting diodes (OLEDs) . OLEDs are widely used in display technology for televisions, mobile devices, and more.
Fungicidal Activity
Some thiophene-based compounds have shown good fungicidal activities against certain organisms . This makes them potential candidates for the development of new fungicides.
Metal Ion Detection
Thiophene-based compounds have been used to evaluate the selectivity of probes with various metal ions . This is important for the development of chemosensors, which are used in a variety of fields, including environmental monitoring and medical diagnostics.
properties
IUPAC Name |
N-(5-hydroxy-3-thiophen-2-ylpentyl)furan-3-carboxamide |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H17NO3S/c16-7-4-11(13-2-1-9-19-13)3-6-15-14(17)12-5-8-18-10-12/h1-2,5,8-11,16H,3-4,6-7H2,(H,15,17) |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
XTEGXFPYAYVKSI-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CSC(=C1)C(CCNC(=O)C2=COC=C2)CCO |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H17NO3S |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
279.36 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
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